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Compound of Interest

Compound Name: NS 504

Cat. No.: B1168145 Get Quote

Technical Support Center: NS19504
Welcome to the technical support center for NS19504. This resource is designed to assist

researchers, scientists, and drug development professionals in utilizing NS19504 effectively in

their experiments by providing detailed troubleshooting guides and frequently asked questions

regarding its use in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is NS19504 and what is its primary mechanism of action?

A1: NS19504 is a novel, potent activator of the large-conductance Ca2+-activated potassium

channels (BK channels, also known as KCa1.1 or MaxiK).[1][2] Its primary mechanism of action

is to positively modulate BK channels, which leads to an increase in potassium efflux and

subsequent hyperpolarization of the cell membrane.[3][4] This activity makes it a valuable tool

for studying physiological processes regulated by BK channels, such as smooth muscle

contraction and neuronal excitability.[3][4]

Q2: I am observing precipitation after diluting my NS19504 stock solution into my aqueous

experimental buffer. What could be the cause?

A2: Precipitation of NS19504 in aqueous solutions is a common issue primarily due to its low

intrinsic water solubility.[1] Several factors can contribute to this:
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Solvent Shock: Rapidly diluting a concentrated DMSO stock of NS19504 into an aqueous

buffer can cause the compound to crash out of solution.

Low Solubility in Aqueous Buffers: NS19504 has a measured solubility of only 0.02 mg/mL in

water.[1]

Buffer Composition: The pH, ionic strength, and presence of certain salts in your buffer can

influence the solubility of NS19504.

Temperature: Lower temperatures can decrease the solubility of many compounds, including

NS19504.

Q3: How can I prevent NS19504 from precipitating in my aqueous solution?

A3: To prevent precipitation, consider the following strategies:

Use a Co-solvent System: For in vivo or certain in vitro experiments, a co-solvent system can

be employed. A common formulation includes 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline.[5][6]

Stepwise Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO

stock with the aqueous buffer.

Sonication and Gentle Warming: If precipitation occurs, gentle warming and sonication can

help redissolve the compound.[5][6] Be cautious with temperature-sensitive experiments.

Increase DMSO Concentration: If your experimental paradigm allows, slightly increasing the

final concentration of DMSO in your working solution can help maintain solubility. However,

always run appropriate vehicle controls to account for any effects of the solvent.

Use of Cyclodextrins: The solubility of NS19504 can be enhanced by using cyclodextrins.

Measured solubilities are 9.0 mg/ml in 15% methyl-β-cyclodextrin and 0.43 mg/ml in 15%

hydroxypropyl-β-cyclodextrin.[1]
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Problem Potential Cause Recommended Solution

Precipitation upon dilution of

DMSO stock in aqueous buffer

Low aqueous solubility of

NS19504.[1]

Perform a stepwise dilution.

Prepare an intermediate

dilution in a mix of DMSO and

your aqueous buffer before the

final dilution.

Cloudiness or visible particles

in the final working solution

Compound has fallen out of

solution.

Gently warm the solution while

vortexing or sonicating.[5] If

the precipitate does not

dissolve, the concentration

may be too high for the chosen

solvent system.

Inconsistent experimental

results

Possible precipitation of

NS19504 leading to lower

effective concentrations.

Prepare fresh working

solutions for each experiment.

Visually inspect for any signs

of precipitation before use.

Difficulty dissolving the powder

initially

NS19504 has low solubility in

water.

Prepare a high-concentration

stock solution in an organic

solvent like DMSO or ethanol.

[7] Sonication may be required

to fully dissolve the compound

in DMSO.[6]

Data Presentation
Table 1: Solubility of NS19504 in Various Solvents
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference(s)

Water 0.02 ~0.074 [1]

DMSO 26.92 - 249 100 - 925.1 [6][7]

Ethanol 26.92 100

15% Methyl-β-

cyclodextrin
9.0 ~33.4 [1]

15% Hydroxypropyl-β-

cyclodextrin
0.43 ~1.6 [1]

10% Cremophor 3.6 ~13.4 [1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 - 5 ≥ 7.73 - 18.58 [5][6]

Note: The molecular weight of NS19504 is 269.16 g/mol .

Experimental Protocols
Protocol 1: Preparation of a 10 mM NS19504 Stock Solution in DMSO

Weigh out a precise amount of NS19504 powder. For example, to prepare 1 mL of a 10 mM

stock, weigh out 2.69 mg of NS19504.

Add the appropriate volume of high-purity DMSO to the powder.

Vortex the solution thoroughly.

If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete

dissolution.[6]

Store the stock solution at -20°C or -80°C for long-term storage.[6][7]
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Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

Thaw the NS19504 DMSO stock solution at room temperature.

Perform a serial dilution. For example, to prepare a 10 µM working solution in a final volume

of 10 mL of aqueous buffer with 0.1% DMSO: a. Prepare an intermediate dilution by adding

10 µL of the 10 mM stock to 990 µL of the aqueous buffer to get a 100 µM solution. b. Add 1

mL of the 100 µM intermediate solution to 9 mL of the aqueous buffer to reach the final

concentration of 10 µM.

Vortex the final solution gently.

Visually inspect for any signs of precipitation. If observed, refer to the troubleshooting guide.

Always prepare fresh working solutions immediately before each experiment.

Visualizations
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Caption: Signaling pathway of NS19504 as a BK channel activator.
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Caption: Workflow for preparing and troubleshooting NS19504 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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